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Compound of Interest

Compound Name: Axitinib-d3

Cat. No.: B1147086 Get Quote

Introduction
Axitinib is a potent and selective second-generation tyrosine kinase inhibitor of vascular

endothelial growth factor receptors (VEGFRs) 1, 2, and 3. It is utilized in cancer research and

for the treatment of advanced renal cell carcinoma. Axitinib-d3 is the deuterium-labeled form

of Axitinib, in which three hydrogen atoms on the N-methyl group have been replaced with

deuterium. This stable isotope-labeled compound is an ideal internal standard for quantitative

bioanalytical assays using mass spectrometry (MS), such as liquid chromatography-mass

spectrometry (LC-MS), to study the pharmacokinetics and metabolism of Axitinib.

Accurate and consistent preparation of stock and working solutions is critical for generating

reliable and reproducible experimental data. This document provides detailed protocols for the

preparation, storage, and handling of Axitinib-d3 solutions for research applications.

Physicochemical and Solubility Data
Summarized below are the key properties of Axitinib-d3. It is crucial to use high-purity,

anhydrous solvents for optimal solubility, as hygroscopic solvents can significantly reduce the

dissolution of the compound.[1]

Table 1: Physicochemical Properties of Axitinib-d3
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Property Value Reference

Chemical Name

N-(methyl-d3)-2-[[3-[(1E)-2-(2-

pyridinyl)ethenyl]-1H-indazol-6-

yl]thio]benzamide

[2]

Molecular Formula C₂₂H₁₅D₃N₄OS [1]

Molecular Weight 389.49 g/mol [1][3]

CAS Number 1126623-89-9 [1][3]

Appearance Off-white to light yellow solid [1]

Table 2: Solubility of Axitinib-d3 in Common Organic Solvents

Solvent Solubility Notes Reference

DMSO
5.56 mg/mL (14.28

mM)

Requires sonication

and warming to 60°C

for complete

dissolution. Use fresh,

anhydrous DMSO.

[1]

Acetonitrile Soluble

Quantitative data not

specified; suitable for

working solutions.

[4]

Methanol Soluble

Quantitative data not

specified; suitable for

working solutions.

[4]

Required Materials and Equipment
3.1 Materials & Reagents:

Axitinib-d3 solid powder (CAS: 1126623-89-9)

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.7% purity
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Methanol (MeOH), HPLC or LC-MS grade

Acetonitrile (ACN), HPLC or LC-MS grade

Sterile, amber glass vials or polypropylene microcentrifuge tubes with screw caps

3.2 Equipment:

Calibrated analytical balance (readable to at least 0.01 mg)

Vortex mixer

Water bath or heat block (optional, for warming)

Sonicator

Calibrated micropipettes (P10, P100, P1000) and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions
Handle Axitinib-d3 in accordance with its Safety Data Sheet (SDS).

As the toxicological properties may not be fully characterized, treat the compound as

potentially hazardous.

Work in a well-ventilated area or a chemical fume hood to avoid inhalation of the powder.

Wear appropriate PPE, including safety glasses, gloves, and a lab coat, to prevent eye and

skin contact.

Wash hands thoroughly after handling.

Experimental Protocols
5.1 Protocol 1: Preparation of a 10 mM Axitinib-d3 Stock Solution in DMSO
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This protocol describes the preparation of a high-concentration primary stock solution. DMSO

is the recommended solvent due to its higher solubilizing capacity for this compound.

Equilibration: Before opening, allow the vial of Axitinib-d3 solid to equilibrate to room

temperature for at least 1 hour.[3] This prevents condensation of atmospheric moisture onto

the compound.

Mass Calculation: Calculate the mass of Axitinib-d3 required. For example, to prepare 1 mL

of a 10 mM stock solution: Mass (mg) = Concentration (mM) × Volume (mL) × Molecular

Weight ( g/mol ) / 1000 *Mass (mg) = 10 mM × 1 mL × 389.49 / 1000 = 3.895 mg

Weighing: Accurately weigh the calculated mass of Axitinib-d3 powder into a sterile,

appropriately sized amber vial.

Solvent Addition: Add the calculated volume (e.g., 1 mL) of fresh, anhydrous DMSO to the

vial.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the solid is not fully

dissolved, sonicate the vial for 10-15 minutes. Gentle warming to 60°C can also aid

dissolution.[1]

Visual Inspection: Visually inspect the solution against a light source to ensure there are no

visible particles and the solution is clear.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 20 µL) in tightly sealed, clearly labeled vials.

[1][5]

Storage: Store the aliquots as recommended in Table 3.

5.2 Protocol 2: Preparation of Axitinib-d3 Working Solutions

Working solutions are prepared by diluting the primary stock solution to the final concentrations

required for the experimental assay. The diluent should be compatible with the analytical

method (e.g., methanol or acetonitrile for LC-MS applications).
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Thaw Stock: Remove a single aliquot of the 10 mM Axitinib-d3 stock solution from the

freezer and allow it to thaw completely at room temperature.

Dilution Calculation (C₁V₁ = C₂V₂): Calculate the volume of the stock solution needed to

prepare the desired working solution. For example, to prepare 1 mL of a 100 µM working

solution from a 10 mM stock: V₁ = (C₂ × V₂) / C₁ *V₁ = (100 µM × 1 mL) / 10,000 µM = 0.01

mL (or 10 µL)

Preparation: In a new labeled vial, add 990 µL of the desired solvent (e.g., methanol). Add 10

µL of the 10 mM stock solution.

Mixing: Cap the vial and vortex thoroughly to ensure homogeneity.

Serial Dilutions: This working solution can be used for further serial dilutions to generate a

calibration curve or other required concentrations.

Usage: It is recommended to prepare fresh working solutions daily for optimal results.[3]

Storage and Stability
Proper storage is essential to maintain the integrity of Axitinib-d3.

Table 3: Recommended Storage and Stability Conditions
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Form Temperature Duration Notes Reference

Solid Powder -20°C ≥ 2 years

Store tightly

sealed, away

from moisture

and light.

[3]

Stock Solution

(in DMSO)
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles.

[1][3]

Stock Solution

(in DMSO)
-80°C Up to 6 months

Recommended

for long-term

storage. Aliquot

to avoid freeze-

thaw cycles.

[1][5]

Visualizations
Workflow for Preparation of Axitinib-d3 Solutions
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Solution Preparation Workflow

Step 1: Weigh Solid

Equilibrate Axitinib-d3 vial to RT.
Accurately weigh 3.9 mg of powder.

Step 2: Prepare Stock

Add 1 mL of anhydrous DMSO to solid.
Vortex, sonicate, and/or warm to dissolve.
Result: 10 mM Stock Solution.

Dissolution

Step 3: Aliquot & Store

Dispense stock into single-use vials.
Label clearly.
Store at -80°C for up to 6 months.

Portioning

Step 4: Prepare Working Solution

Thaw one stock aliquot.
Dilute 10 µL of stock with 990 µL of MeOH.
Vortex to mix.
Result: 100 µM Working Solution.

Thaw & Dilute

Step 5: Use or Dilute Further

Use immediately for experiments or
perform further serial dilutions as needed.

Final Use

Click to download full resolution via product page

Caption: Workflow for Axitinib-d3 stock and working solution preparation.

Axitinib Signaling Pathway Inhibition
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Mechanism of Action
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Caption: Axitinib inhibits VEGFR signaling, blocking angiogenesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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